Cas no 899946-40-8 (N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-2-(thiophen-2-yl)acetamide)

• Product Name: N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-2-(thiophen-2-yl)acetamide
• CAS No: 899946-40-8
• MF: C₁₇H₁₃N₅O₂S
• MW: 351.382421255112
• CID: 5488714
• PubChem ID: 16804128
• Update Time: 2025-05-20

N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• VU0501358-1
• 899946-40-8
• N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-(thiophen-2-yl)acetamide
• AKOS024470379
• N-(4-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-2-(thiophen-2-yl)acetamide
• F2823-0278
• N-(4-oxo-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)-2-thiophen-2-ylacetamide
• N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-2-(thiophen-2-yl)acetamide

• Inchi： 1S/C17H13N5O2S/c23-15(9-13-7-4-8-25-13)20-21-11-18-16-14(17(21)24)10-19-22(16)12-5-2-1-3-6-12/h1-8,10-11H,9H2,(H,20,23)
• InChI Key： ZAPVOCHTOFJFFF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(NN1C=NC2=C(C=NN2C2C=CC=CC=2)C1=O)=O

Computed Properties

• Exact Mass: 351.07899585g/mol
• Monoisotopic Mass: 351.07899585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 108Ų

Additional information on N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-2-(thiophen-2-yl)acetamide

Introduction to N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-(thiophen-2-yl)acetamide (CAS No. 899946-40-8)

N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-(thiophen-2-yl)acetamide is a sophisticated organic compound characterized by its intricate molecular structure and significant potential in the field of pharmaceutical research. This compound, identified by the CAS number 899946-40-8, has garnered considerable attention due to its structural features and its perceived utility in developing novel therapeutic agents.

The molecular framework of N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-(thiophen-2-yl)acetamide incorporates a pyrazolo[3,4-d]pyrimidine core, which is a heterocyclic system known for its biological activity. This core structure is fused with a thiophene ring at the acetamide position, creating a molecule with dual pharmacophoric sites. Such structural motifs are often explored in medicinal chemistry for their ability to interact with biological targets in multiple ways, potentially enhancing efficacy and reducing side effects.

The pyrazolo[3,4-d]pyrimidine scaffold is particularly noteworthy in medicinal chemistry due to its presence in several bioactive natural products and pharmacologically relevant compounds. It has been extensively studied for its role in modulating various biological pathways, including those involved in cancer, inflammation, and neurodegenerative diseases. The incorporation of a phenyl group at the 1-position of the pyrazolo[3,4-d]pyrimidine ring further enhances the compound's potential by introducing additional electronic and steric interactions that can influence its binding affinity and selectivity.

The thiophene moiety at the acetamide position adds another layer of complexity to the molecule. Thiophenes are well-known for their broad spectrum of biological activities and have been utilized in the development of drugs targeting conditions such as cardiovascular diseases, diabetes, and infectious diseases. The presence of a thiophene ring in N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-(thiophen-2-yl)acetamide suggests that this compound may exhibit multiple pharmacological effects stemming from the synergistic interactions between the pyrazolo[3,4-d]pyrimidine and thiophene components.

In recent years, there has been a surge in interest regarding heterocyclic compounds as lead structures for drug discovery. The combination of different heterocyclic systems can lead to novel molecules with unique properties that are not achievable with single-ring systems alone. N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-(thiophen-2-y l)acetamide exemplifies this trend by integrating two distinct heterocyclic moieties into a single molecular entity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of functional groups such as the pyrazolo[3,4-d]pyrimidine core and the thiophene ring necessitates careful selection of reagents and catalysts to achieve optimal results. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule efficiently.

The pharmacological evaluation of N-{4-o x o -1 -phen y l -1 H , 4 H , 5 H - p y ra z o l o [ 3 , 4 - d ] p y r i m i d i n - 5 - y l }-2-(thiophen - 2 - y l strong>)acetamide has begun to reveal its potential as a therapeutic agent. Preclinical studies have demonstrated that this compound exhibits promising activity against various disease models. For instance, it has shown inhibitory effects on enzymes involved in cancer cell proliferation and angiogenesis. Additionally, it has demonstrated anti-inflammatory properties by modulating key signaling pathways associated with inflammation.

The structural features of N-{4-o x o -1 -phen y l -1 H , 4 H , 5 H - p y ra z o l o [ 3 , 4 - d ] p y r i m i d i n - 5 - y l strong>} -2-(thiophen - 2 - yl strong>)acetamide make it an attractive candidate for further development into a drug candidate. The presence of multiple pharmacophoric sites allows for multiple interactions with biological targets simultaneously，which can lead to enhanced therapeutic effects while minimizing side effects. Moreover，the compound's ability to cross through biological membranes suggests that it may have good bioavailability，a critical factor for any successful drug candidate.

In conclusion，N-{4-o x o -1 -phen y l -1 H , 4 H , 5 H - p y ra z o l o [ 3 , 4 - d ] p y r i m i d i n - 5 - yl strong>} -2-(thiophen - 2-y l strong>)acetamide (CAS No. 899946 strong>-40-) is a structurally complex organic compound with significant potential in pharmaceutical research。Its unique molecular architecture，comprising a pyrazolo[3，4-d]pyrimidine core fused with a thiophene ring，makes it an intriguing candidate for further exploration。Preclinical studies have begun to uncover its therapeutic potential，particularly in areas such as cancer treatment and anti-inflammatory therapy。With continued research，this compound may emerge as a valuable tool in the development of novel therapeutic agents。